7-methoxy-3-{[1-(pyridine-4-carbonyl)piperidin-4-yl]methyl}-3,4-dihydroquinazolin-4-one

• IUPAC Name: 7-methoxy-3-[[1-(pyridine-4-carbonyl)piperidin-4-yl]methyl]quinazolin-4-one
• InChI: InChI=1S/C21H22N4O3/c1-28-17-2-3-18-19(12-17)23-14-25(21(18)27)13-15-6-10-24(11-7-15)20(26)16-4-8-22-9-5-16/h2-5,8-9,12,14-15H,6-7,10-11,13H2,1H3
• InChI Key: PQWVPHYOTLTVEY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C(=O)N(C=N2)CC3CCN(CC3)C(=O)C4=CC=NC=C4
• Molecular Formula: C21H22N4O3
• Molecular Weight: 378.4 g/mol

Description

The compound is a quinazolinone derivative. Quinazolinones are a class of organic compounds with a wide range of biological activities. They are often used in medicinal chemistry due to their potential therapeutic applications.

Molecular Structure Analysis

The compound contains a quinazolinone core, which is a bicyclic structure consisting of a benzene ring fused to a 2-pyrimidinone ring. It also has a methoxy group attached to the 7-position, a piperidine ring attached to the 3-position, and a pyridine ring attached via a carbonyl group.

Chemical Reactions Analysis

Quinazolinones can undergo a variety of chemical reactions, including substitutions, additions, and ring-opening reactions. The specific reactions would depend on the conditions and reagents used.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its specific structure. Factors such as polarity, solubility, melting point, and boiling point would be influenced by the functional groups present.

Scientific Research Applications

Suzuki–Miyaura Coupling

The Suzuki–Miyaura (SM) coupling reaction is a powerful method for forming carbon–carbon bonds. Compound A, with its methoxy and pyridine functionalities, can serve as an excellent boron reagent in SM coupling reactions. Boron reagents play a crucial role in this process, allowing the cross-coupling of aryl or vinyl halides with organoboron compounds. .

Protodeboronation in Total Synthesis

Protodeboronation involves the removal of a boron group from a boronic ester. Compound A’s boron moiety can be selectively removed using less nucleophilic reagents, such as (3,5-bis(trifluoromethyl)phenyl)lithium. .

Antiviral Activity

Compound A’s structural features make it a potential candidate for antiviral drug development. Researchers have reported that certain ethoxy-substituted derivatives exhibit anti-Herpes Simplex Virus-1 (HSV-1) activity. .

Piperidine Derivatives

Piperidine derivatives play a vital role in medicinal chemistry. Compound A’s piperidine ring can be modified to create various derivatives. These derivatives may find applications in drug discovery, as piperidines are prevalent in bioactive compounds. .

Spiroquinazolinones

Compound A’s unique quinazolinone scaffold can be utilized for the synthesis of spiroquinazolinones. These spirocyclic compounds have diverse biological activities, including antimicrobial, antitumor, and anti-inflammatory properties. .

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. Many quinazolinones exhibit their effects by interacting with various enzymes or receptors in the body.

Safety and Hazards

The safety and hazards associated with the compound would depend on its specific biological activities. As with any compound, appropriate safety precautions should be taken when handling it.

Future Directions

Future research could focus on further elucidating the biological activities of this compound and optimizing its structure for potential therapeutic applications.